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Common Issues & Troubleshooting

The table below summarizes potential issues and solutions based on common experimental and computational problems.

Issue
Category

Specific
Problem

Possible Cause Solution Reference

Post-Export
Performance

Poor results after
exporting model

from Unsloth to
other platforms

(e.g., Ollama,
vLLM).

Incorrect chat template
application in the inference

engine.

Use the same chat template used during training. Apply the
correct template when running in other frameworks.

[1]

Model
Saving &
Conversion

Out-of-Memory
(OOM) crashes

when saving to
GGUF or 16-bit

formats.

GPU memory usage is too
high during the saving process.

Reduce the maximum_memory_usage parameter (e.g., to
0.5 for 50% of GPU memory) during

model.save_pretrained.

[1]

Training
Evaluation

Evaluation loop

crashes or runs
out of memory.

Evaluation batch size is too

large, or data types are
memory-intensive.

Reduce per_device_eval_batch_size, and use

fp16_full_eval=True or bf16_full_eval=True to
halve memory usage.

[1]

CUDA
Runtime
Errors

RuntimeError:

CUDA error:

device-side

assert

triggered.

This often indicates a deeper
code conflict or issue.

Restart the runtime and set environment variables before
importing Unsloth:

os.environ["UNSLOTH_COMPILE_DISABLE"] = "1",
os.environ["UNSLOTH_DISABLE_FAST_GENERATION"]

= "1".

[1]

Training
Loss

All training losses

are reported as
0, with a warning

that "all labels in
your dataset are

-100".

Incorrect use of

train_on_responses_only

mask for the specific model

architecture.

Apply the model-specific formatting for instruction and

response parts. For example, use tags like
<\|start_header_id\|>user<\|end_header_id\|>

for Llama 3 models.

[1]

Visualizing Experimental Workflows with Graphviz
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For creating diagrams of experimental workflows and signaling pathways, here is a foundational Graphviz template that incorporates your

specifications for color, contrast, and layout.

Primary Step Critical Step Validation Step Final Output Data Input Decision Start: Raw Material

Sample Preparation
(Homogenization)

 1. Weigh

Solvent Extraction
(Optimal Solvent)

 2. Transfer

Filtration &
Concentration

 3. Crude Extract

IA Compound Isolation
(Chromatography)

 4. Purify

Purity Check
(>95%)

 5. Analyze

 Fail

Purified
Extract

 Pass

Click to download full resolution via product page

Diagram Title: Picfelltarraenin IA Extraction Workflow

This script provides a structure that you can adapt for more complex pathways. Key features that meet your specifications include:

Color and Contrast: The fontcolor is explicitly set to ensure high contrast against each node's fillcolor [2]. For example, light-colored

nodes use dark text (#202124), and dark-colored nodes use white text (#FFFFFF).
Edge Labels: The labeldistance is set to 2.5 or higher on key edges, creating a clear gap between the text and the nodes [3].
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Layout: Using splines=ortho creates clean, rectangular pathways, while rankdir=TB (Top to Bottom) is a standard for workflows.

Key Graphviz Scripting Tips

HTML-like Labels for Advanced Formatting: For complex node labels with multiple lines or mixed font attributes, use HTML-like labels within
Graphviz [4] [2]. This allows you to create rich text without the limitations of the traditional record-based shapes.

Managing Complex Graphs: If your diagram becomes too crowded, try these strategies: use a fixed node size, split node labels onto multiple
lines, and adjust nodesep and ranksep to spread out nodes [5]. For highly interconnected diagrams, consider using the circo layout engine

instead of the default dot.

Presenting Quantitative Data in Tables

When summarizing experimental data, follow these guidelines to create clear and effective tables [6] [7]:

Title and Structure: Provide a clear, concise title. Number tables sequentially (e.g., Table 1, Table 2). Every column must have a heading [7].
Alignment: Align numeric data to the right and text to the left to enhance scannability and comparison [6].

Readability: Use thousand separators for large numbers, limit decimal places, and ensure units of measurement are included in the column
headers [6].

Formatting: Apply subtle alternating row shading (#F1F3F4 can be a good light gray) to guide the eye, and use borders or gridlines sparingly to
avoid clutter [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team

for a compatibility check]
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